Cas no 88-53-9 (2-Amino-5-chloro-4-methylbenzenesulfonic acid)

2-Amino-5-chloro-4-methylbenzenesulfonic acid is a sulfonated aromatic compound primarily used as an intermediate in the synthesis of dyes, pigments, and specialty chemicals. Its molecular structure, featuring both amino and sulfonic acid functional groups, enhances its reactivity in azo coupling and other electrophilic substitution reactions. The chloro and methyl substituents contribute to its stability and influence the electronic properties of derived products. This compound is valued for its role in producing high-performance colorants with improved lightfastness and solubility. It is typically supplied as a fine powder or crystalline solid, with consistent purity to ensure reliable performance in industrial applications. Proper handling and storage are recommended due to its potential sensitivity to moisture and heat.
2-Amino-5-chloro-4-methylbenzenesulfonic acid structure
88-53-9 structure
Product Name:2-Amino-5-chloro-4-methylbenzenesulfonic acid
CAS No:88-53-9
MF:C7H8ClNO3S
MW:221.661319732666
MDL:MFCD00025295
CID:34469
PubChem ID:87561941
Update Time:2025-05-19

2-Amino-5-chloro-4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-chlorotoluene-4-sulphonic acid
    • 2-Amino-5-Chloro-4-Methylbenzenesulfonic Acid
    • 5-Amino-2-chlorotoluene-4-sulfonic Acid
    • 2-AMINO-4-METHYL-5-CHLOROBENZENESULFONIC ACID
    • 2-AMINO-5-CHLORO-P-TOLUENESULFONIC ACID
    • 2-AMINO-5-CHLOROTOLUENE-4-SULFONIC ACID
    • 2-AMINO-5-CHLOROTOLUENE-4-SULPHONIC ACID
    • 4-Chloro-5-methylaniline-2-sulfonic Acid
    • 4-Chloro-m-toluidine-6-sulfonic Acid
    • Lake Red C Amine
    • Red Lake C amine
    • Benzenesulfonic acid, 2-amino-5-chloro-4-methyl-
    • 3-Amino-6-chlorotoluene-4-sulfonic acid
    • 2-amino-5-chloro-4-methyl-benzenesulfonic acid
    • p-Toluenesulfonic acid, 2-amino-5-chloro-
    • HNF96511X2
    • C-Saure
    • DSSTox_CID_6528
    • DSSTox_RID_78139
    • DS
    • Q17521832
    • AI3-28529
    • 2-chloro-5-aminotoluene-4-sulfonic acid
    • A0287
    • Tox21_200678
    • FT-0652488
    • EINECS 201-839-7
    • 2-AMINO-5-CHLORO-4-METHYLBENZENESULFONIC ACID [HSDB]
    • HSDB 5259
    • 1-AMINO-4-CHLORO-5-METHYLBENZENE-2-SULFONIC ACID
    • SCHEMBL315975
    • EC 201-839-7
    • CAS-88-53-9
    • CCRIS 2283
    • CHEMBL3182943
    • LS-31744
    • DTXCID406528
    • VYZCFAPUHSSYCC-UHFFFAOYSA-N
    • MFCD00043924
    • NCGC00258232-01
    • 88-53-9
    • 5-amino-2-chlortoluen-4-sulfonsyre
    • 2-amino-5-chloro-4-methylbenzene-1-sulfonic acid
    • DTXSID7026528
    • UNII-HNF96511X2
    • 2-CHLORO-5-TOLUIDINE-4-SULFONIC ACID
    • AKOS015890368
    • 2-chloro-5-amino-4-toluene sulfonic acid
    • NCGC00248793-01
    • 2-Amino-5-chloro-4-methylbenzenesulfonic acid (ACI)
    • p-Toluenesulfonic acid, 2-amino-5-chloro- (6CI, 7CI, 8CI)
    • 2-Amino-5-chloro-4-methylbenzensulfonic acid
    • 4B Acid
    • C Amine
    • CLT acid
    • o-Chloro-m-toluidine-p-sulfonic acid
    • NS00006679
    • 2-Amino-5-chloro-4-methylbenzenesulfonicacid
    • 2-Amino-5-chloro-4-methylbenzenesulfonic acid
    • MDL: MFCD00025295
    • Inchi: 1S/C7H8ClNO3S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,9H2,1H3,(H,10,11,12)
    • InChI Key: VYZCFAPUHSSYCC-UHFFFAOYSA-N
    • SMILES: O=S(C1C(N)=CC(C)=C(Cl)C=1)(O)=O

Computed Properties

  • Exact Mass: 220.99100
  • Monoisotopic Mass: 220.991342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 88.8

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.553
  • Melting Point: 109
  • Boiling Point: 394
  • PSA: 88.77000
  • LogP: 3.13930
  • Solubility: Insoluble in water.

2-Amino-5-chloro-4-methylbenzenesulfonic acid Security Information

2-Amino-5-chloro-4-methylbenzenesulfonic acid Customs Data

  • HS CODE:2921430090
  • Customs Data:

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-Amino-5-chloro-4-methylbenzenesulfonic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Carbon monoxide Catalysts: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Selenium Solvents: Water ;  6 h, 6 MPa, 160 °C
Reference
Selenium-catalyzed reduction to prepare CLT acid with CO/H2O by high pressure reduction in aqueous solution
Wang, Si-yuan; Qin, Long; Zhang, Chuan-yang; Wang, Bei-bei; Liu, Xiao-zhi, Ranliao Yu Ranse, 2015, 52(1), 42-44

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Alumina ,  Palladium ;  3 h, 3 MPa, 100 °C
Reference
Influence of support calcination temperature on the performance of Pd/Al2O3 catalyst used in liquid-phase catalytic hydrogenation of 6-chloro-3-nitrotoluene-4-sulfonic acid
Xu, Le; Hua, Da-yin; Zhou, Sheng-hu; Yu, Hong-bo, Huaxue Yanjiu Yu Yingyong, 2014, 26(2), 187-193

Production Method 3

Reaction Conditions
1.1 Reagents: Carbon monoxide ,  Selenium Catalysts: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: N,N-Dimethylaniline ,  Water ;  10 h, 180 °C
Reference
Selenium-catalyzed reduction to prepare CLT acid with CO/H2O by atmospheric pressure reduction
Wang, Si-yuan; Bai, Xue-jing; Wang, Bei-bei; Zhang, Chuan-yang; Liu, Xiao-zhi, Ranliao Yu Ranse, 2015, 52(2), 26-28

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: 1,2-Dichlorobenzene ,  Water ;  rt; 10 min
1.2 Reagents: Ferrous sulfate ;  8 h, 180 - 185 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9
Reference
Process for preparation of 6-chloro-3-aminotoluene-4-sulfonic acid from 2-chlorotoluene
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfuric acid Catalysts: Ferrous ammonium sulfate Solvents: Water
Reference
Synthesis of aminochlorotoluenesulfonic acid using o-chlorotoluene
, China, , ,

2-Amino-5-chloro-4-methylbenzenesulfonic acid Raw materials

2-Amino-5-chloro-4-methylbenzenesulfonic acid Preparation Products

2-Amino-5-chloro-4-methylbenzenesulfonic acid Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:88-53-9)2-Amino-5-chloro-4-methylbenzenesulfonic acid
Order Number:A1207342
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:46
Price ($):174.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:88-53-9)5-Amino-2-chlorotoluene-4-sulfonic Acid, ≥ 98.0%
Order Number:LE17453
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 2-Amino-5-chloro-4-methylbenzenesulfonic acid

2-Amino-5-chloro-4-methylbenzenesulfonic Acid (CAS 88-53-9): Properties, Applications, and Market Insights

2-Amino-5-chloro-4-methylbenzenesulfonic acid (CAS 88-53-9) is an important sulfonic acid derivative widely used in the chemical and pharmaceutical industries. This compound, with its unique molecular structure, serves as a key intermediate in the synthesis of various dyes, pigments, and specialty chemicals. The growing demand for high-performance intermediates in industrial applications has increased interest in this compound among researchers and manufacturers alike.

The chemical formula of 2-amino-5-chloro-4-methylbenzenesulfonic acid is C7H8ClNO3S, with a molecular weight of 221.66 g/mol. Its molecular structure features a sulfonic acid group (-SO3H) attached to a benzene ring substituted with amino, chloro, and methyl groups. This specific arrangement contributes to its water solubility and reactivity, making it valuable for various chemical transformations. Recent studies highlight its potential in developing eco-friendly dye intermediates, addressing the industry's shift toward sustainable chemistry.

In industrial applications, CAS 88-53-9 primarily serves as a building block for azo dyes and pigments. The compound's amino and sulfonic acid groups make it particularly suitable for coupling reactions that produce vibrant and stable colorants. With the textile industry's growing focus on non-toxic dye alternatives, this intermediate has gained attention for its role in developing safer coloring agents. Manufacturers are increasingly exploring its use in high-performance pigments for plastics, inks, and coatings.

The pharmaceutical sector has shown interest in 2-amino-5-chloro-4-methylbenzenesulfonic acid as a potential precursor for drug development. Researchers are investigating its application in synthesizing sulfonamide-based therapeutics, particularly in areas requiring targeted drug delivery systems. While not directly used as an active pharmaceutical ingredient, its structural features make it valuable for creating specialized intermediates in medicinal chemistry.

Market analysis indicates steady growth in demand for CAS 88-53-9, driven by expanding applications in Asia's rapidly developing chemical industries. The compound's cost-effectiveness and versatility contribute to its popularity among manufacturers. Current trends show increased research into optimizing its production processes to enhance yield and purity, responding to the industry's need for high-quality intermediates.

Environmental considerations have become crucial in the production and application of 2-amino-5-chloro-4-methylbenzenesulfonic acid. Manufacturers are implementing green chemistry principles to minimize waste and reduce environmental impact during synthesis. Recent advancements focus on developing water-based processes that eliminate organic solvents, aligning with global sustainability initiatives. These innovations address growing concerns about chemical manufacturing's ecological footprint while maintaining product quality.

Quality control remains paramount for CAS 88-53-9 suppliers, with HPLC and spectroscopic methods ensuring consistent purity levels. The compound typically appears as a white to off-white crystalline powder with high stability under proper storage conditions. Technical specifications emphasize maintaining low levels of impurities to meet the stringent requirements of end-use applications, particularly in sensitive industries like pharmaceuticals.

Research continues to explore novel applications for 2-amino-5-chloro-4-methylbenzenesulfonic acid, including potential uses in advanced material science and specialty polymers. Its molecular structure offers opportunities for creating functional materials with specific properties. Scientists are particularly interested in its potential for developing ion-exchange resins and membrane technologies, expanding its utility beyond traditional dye applications.

For researchers and industry professionals seeking information about CAS 88-53-9, understanding its structure-activity relationships is crucial. The compound's reactivity patterns and compatibility with various chemical processes determine its suitability for specific applications. Recent publications have focused on optimizing reaction conditions to maximize its utility as a versatile synthetic intermediate in organic chemistry.

The future outlook for 2-amino-5-chloro-4-methylbenzenesulfonic acid appears promising, with expanding applications in specialty chemicals and functional materials. As industries continue to seek sustainable and efficient chemical solutions, this compound's unique properties position it as a valuable component in innovative chemical development. Ongoing research and technological advancements will likely uncover additional applications, further solidifying its importance in industrial chemistry.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:88-53-9)2-Amino-5-chloro-4-methylbenzenesulfonic acid
A1207342
Purity:99%
Quantity:500g
Price ($):174.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:88-53-9)5-Amino-2-chlorotoluene-4-sulfonic Acid, ≥ 98.0%
LE17453
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email